Cas no 114222-98-9 (4-(2-pyrazinyl)-1-Piperazinebutanamine)

4-(2-pyrazinyl)-1-Piperazinebutanamine structure
114222-98-9 structure
Product Name:4-(2-pyrazinyl)-1-Piperazinebutanamine
CAS No:114222-98-9
MF:C12H21N5
MW:235.328641653061
CID:1099674
PubChem ID:14086527
Update Time:2025-04-20

4-(2-pyrazinyl)-1-Piperazinebutanamine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-pyrazinyl)-1-Piperazinebutanamine
    • 4-(4-pyrazin-2-ylpiperazin-1-yl)butan-1-amine
    • AKOS005862930
    • 4-[4-(Pyrazin-2-yl)piperazin-1-yl]butan-1-amine
    • 1-(4-Aminobutyl)-4-(2-pyrazinyl)piperazine
    • DTXSID00555626
    • HKMSGDHYCSNJPB-UHFFFAOYSA-N
    • 1-Piperazinebutanamine, 4-(2-pyrazinyl)-
    • 114222-98-9
    • SCHEMBL9601272
    • Inchi: 1S/C12H21N5/c13-3-1-2-6-16-7-9-17(10-8-16)12-11-14-4-5-15-12/h4-5,11H,1-3,6-10,13H2
    • InChI Key: HKMSGDHYCSNJPB-UHFFFAOYSA-N
    • SMILES: N1(CCCCN)CCN(C2C=NC=CN=2)CC1

Computed Properties

  • Exact Mass: 235.17969569g/mol
  • Monoisotopic Mass: 235.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58.3Ų
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